N-(4-Cyanophenyl)-N'-(2-carboxyethyl)urea

• CAS RN: 74390-15-1
• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 3-[(4-cyanophenyl)carbamoylamino]propanoic acid
• InChI: InChI=1S/C11H11N3O3/c12-7-8-1-3-9(4-2-8)14-11(17)13-6-5-10(15)16/h1-4H,5-6H2,(H,15,16)(H2,13,14,17)
• InChI Key: AWCDLPKQSGESKV-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1C#N)NC(=O)NCCC(=O)O
• synonyms: CNPh-COEt-urea; N-(4-cyanophenyl)-N'-(2-carboxyethyl)urea; N-(4-cyanophenyl)-N'-(2-carboxyethyl)urea, sodium salt

Description

N-(4-Cyanophenyl)-N'-(2-carboxyethyl)urea, also known as N-(4-Cyanophenyl)-N'-(2-carboxyethyl)urea, is a useful research compound. Its molecular formula is C11H11N3O3 and its molecular weight is 233.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen blanket, a mixture of β-alanine (4.4 g; 49 mmoles), sodium hydroxide (2.0 g; 50 mmoles) and methanol (300 ml) was added rapidly to a suspension of 4-cyanophenylisocyanate (8.0 g; 55 mmoles) in ethyl acetate (300 ml). The mixture was stirred at 40° C. for 15 hrs and the volume was reduced to about 150 ml by distillation at reduced pressure. The solid was filtered off, washed with ethyl acetate and dried to yield 7 g of crude product. FAB-MS: MH+=232.